Cas no 17027-67-7 ([1,1'-Biphenyl]-4-aceticacid, 3'-chloro-4'-methoxy-)

[1,1'-Biphenyl]-4-aceticacid, 3'-chloro-4'-methoxy- structure
17027-67-7 structure
Product Name:[1,1'-Biphenyl]-4-aceticacid, 3'-chloro-4'-methoxy-
CAS No:17027-67-7
MF:C15H13ClO3
MW:276.714923620224
CID:210984
PubChem ID:28208
Update Time:2025-04-19

[1,1'-Biphenyl]-4-aceticacid, 3'-chloro-4'-methoxy- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-aceticacid, 3'-chloro-4'-methoxy-
    • 2-[4-(3-chloro-4-methoxyphenyl)phenyl]acetic acid
    • BRN 2655097
    • 2-(4-(3'-Chloro-4'-methoxy)biphenylyl)acetic acid
    • 4-BIPHENYLACETIC ACID, 3'-CHLORO-4'-METHOXY-
    • 17027-67-7
    • DTXSID30168824
    • Inchi: 1S/C15H13ClO3/c1-19-14-7-6-12(9-13(14)16)11-4-2-10(3-5-11)8-15(17)18/h2-7,9H,8H2,1H3,(H,17,18)
    • InChI Key: PAQBVXZQBVWFKD-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1C=CC(CC(=O)O)=CC=1)OC

Computed Properties

  • Exact Mass: 276.05539
  • Monoisotopic Mass: 276.055322
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Density: 1.268
  • Boiling Point: 447.8°C at 760 mmHg
  • Flash Point: 224.7°C
  • Refractive Index: 1.589
  • PSA: 46.53
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.